Cas no 113969-29-2 (3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile)

• Product name: 3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile
• CAS No: 113969-29-2
• MF: C₁₀H₉N₅O₃
• MW: 247.21
• CID: 2612038
• PubChem ID: 57064604

3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile
• 113969-29-2
• DTXSID20720197
• 3-[Methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]propanenitrile
• SCHEMBL3492762

• Inchi： InChI=1S/C10H9N5O3/c1-14(6-2-5-11)7-3-4-8(15(16)17)10-9(7)12-18-13-10/h3-4H,2,6H2,1H3
• InChI Key： YWZIRJRFBNJTNF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 247.07053917Da
• Monoisotopic Mass: 247.07053917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 112Ų